Cas no 157897-16-0 (Ethanone, 1-[1,1-bicyclopropyl]-2-yl-, trans- (9CI))

• Product Name: Ethanone, 1-[1,1-bicyclopropyl]-2-yl-, trans- (9CI)
• CAS No: 157897-16-0
• MF: C₈H₁₂O
• MW: 124.18028
• MDL: MFCD30347873
• CID: 107933
• PubChem ID: 45085173
• Update Time: 2024-02-29

Ethanone, 1-[1,1-bicyclopropyl]-2-yl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[1,1'-bicyclopropyl]-2-yl-, trans- (9CI)
• Ethanone, 1-[1,1-bicyclopropyl]-2-yl-, trans- (9CI)
• CID 134690631
• rac-1-(1R,2S)-2-cyclopropylcyclopropylethan-1-one

• MDL： MFCD30347873
• Inchi： 1S/C8H12O/c1-5(9)7-4-8(7)6-2-3-6/h6-8H,2-4H2,1H3/t7-,8+/m0/s1
• InChI Key： LIRUAPWFNMOSEL-JGVFFNPUSA-N
• SMILES： O=C(C)[C@@H]1C[C@@H]1C1CC1

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.4

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 188.2±8.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones